Cas no 55660-73-6 (2-Fluorobenzene-1,4-diol)

• Product Name: 2-Fluorobenzene-1,4-diol
• CAS No: 55660-73-6
• MF: C₆H₅FO₂
• MW: 128.101105451584
• MDL: MFCD00061106
• CID: 351250
• PubChem ID: 329763947
• Update Time: 2025-09-23

2-Fluorobenzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-Fluorobenzene-1,4-diol
• 1,4-Benzenediol, 2-fluoro-
• Fluorohydroquinone
• 2-Fluoro-4-hydroxyphenol
• 2-Fluoro-1,4-benzenediol
• 2-Fluorohydroquinone
• o-Fluorine hydroquinone
• AK104088
• o-Fluorohydroquinone
• PubChem16452
• 2,5-Dihydroxyfluorobenzene
• 2-Fluoro-1,4-benzenediol #
• GIMXWZYFIFOCBJ-UHFFFAOYSA-N
• LS00052
• FCH1122040
• ST2404423
• AX8235627
• V2384
• A846564
• DTXSID40342436
• N12216
• MFCD00061106
• CS-0157044
• SCHEMBL2453961
• AMY6186
• C6H5FO2
• 55660-73-6
• AKOS016006182
• AS-58121
• AC-31975
• DB-347052
• 2,5-DIHYDROXYFLUOROBENZEN

• MDL： MFCD00061106
• Inchi： 1S/C6H5FO2/c7-5-3-4(8)1-2-6(5)9/h1-3,8-9H
• InChI Key： GIMXWZYFIFOCBJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1O)O

Computed Properties

• Exact Mass: 128.02735
• Monoisotopic Mass: 128.02735756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.415
• Melting Point: 121-125 °C
• Boiling Point: 259 ºC
• Flash Point: 111 ºC
• PSA: 40.46

2-Fluorobenzene-1,4-diol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-52/53
• Safety Instruction： 26-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1,4-dihydroxy-2-halobenzenoids